Cas no 2172132-36-2 (3-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid)

• Product Name: 3-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid
• CAS No: 2172132-36-2
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5999906
• PubChem ID: 165541519
• Update Time: 2025-05-25

3-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid
• 2172132-36-2
• 3-[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylbutanoic acid
• EN300-1485207

• Inchi： 1S/C28H36N2O5/c1-4-20(13-14-26(31)30-19(3)18(2)27(32)33)15-16-29-28(34)35-17-25-23-11-7-5-9-21(23)22-10-6-8-12-24(22)25/h5-12,18-20,25H,4,13-17H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： TZLSTNUGTFLOIW-UHFFFAOYSA-N
• SMILES： O(C(NCCC(CC)CCC(NC(C)C(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid

Comprehensive Overview of 3-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid (CAS No. 2172132-36-2)

The compound 3-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid (CAS No. 2172132-36-2) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its complex structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical reagent in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in creating peptide-based therapeutics, a rapidly growing field driven by advancements in biotechnology and drug discovery.

One of the most searched questions in the context of Fmoc-protected amino acids is: "How does Fmoc chemistry improve peptide synthesis?" The answer lies in the stability and selectivity of the Fmoc group, which allows for efficient deprotection under mild conditions, minimizing side reactions. This compound, with its unique hexanamido and methylbutanoic acid backbone, is particularly valuable for constructing modified peptides with enhanced bioavailability or targeted functionality.

In recent years, the demand for custom peptide synthesis has surged, driven by its applications in cancer research, vaccine development, and neuroscience. The 3-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid plays a pivotal role in these areas, as its structural features enable the incorporation of non-natural amino acids into peptide chains. This capability is crucial for designing peptide drugs with improved stability and specificity, addressing challenges like enzymatic degradation and low membrane permeability.

Another trending topic is the use of computational chemistry to predict the behavior of complex molecules like this one. Researchers often inquire: "What are the computational tools for optimizing Fmoc-protected peptide synthesis?" Molecular modeling and density functional theory (DFT) calculations are increasingly employed to simulate reaction pathways, reducing experimental trial-and-error. The ethyl and methyl substituents in this compound’s structure influence its conformational flexibility, a factor that can be precisely analyzed using these advanced techniques.

From an industrial perspective, scalability and purity are critical concerns. The CAS No. 2172132-36-2 is often discussed in forums focusing on GMP-compliant peptide production. Its synthesis requires stringent control over protecting group strategies and purification methods, such as HPLC or flash chromatography, to meet pharmaceutical-grade standards. This aligns with the broader industry shift toward green chemistry, where minimizing waste and optimizing yield are prioritized.

In summary, 3-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid represents a cornerstone in modern peptide science. Its versatility in drug design, coupled with the rising interest in personalized medicine and biologics, ensures its continued relevance. As researchers explore novel applications—from antimicrobial peptides to biomaterials—this compound will remain a key enabler of innovation.